(-)-(2Z,5S,6E)-5-{[tert-Butyl(dimethyl)silyl]oxy}-2,6-dimethyl-7-(2-methyl-1,3-thiazol-4-yl)hepta-2,6-dien-1-ol

• IUPAC Name: (2Z,5S,6E)-5-[tert-butyl(dimethyl)silyl]oxy-2,6-dimethyl-7-(2-methyl-1,3-thiazol-4-yl)hepta-2,6-dien-1-ol
• InChI: InChI=1S/C19H33NO2SSi/c1-14(12-21)9-10-18(22-24(7,8)19(4,5)6)15(2)11-17-13-23-16(3)20-17/h9,11,13,18,21H,10,12H2,1-8H3/b14-9-,15-11+/t18-/m0/s1
• InChI Key: YGEPGWOZZJVTCW-RXKRGCOSSA-N
• Canonical SMILES: CC1=NC(=CS1)C=C(C)C(CC=C(C)CO)O[Si](C)(C)C(C)(C)C
• Isomeric SMILES: CC1=NC(=CS1)/C=C(\C)/[C@H](C/C=C(/C)\CO)O[Si](C)(C)C(C)(C)C
• Molecular Formula: C19H33NO2SSi
• Molecular Weight: 367.6 g/mol

Description

(-)-(2Z,5S,6E)-5-{[tert-Butyl(dimethyl)silyl]oxy}-2,6-dimethyl-7-(2-methyl-1,3-thiazol-4-yl)hepta-2,6-dien-1-ol, also known as this compound, is a useful research compound. Its molecular formula is C₁₉H₃₃NO₂SSi and its molecular weight is 367.62. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Isomerization in Organic Chemistry : Research by Valeev, Sunagatullina, and Miftakhov (2020) focused on the synthesis and isomerization of acyclic precursors related to this compound, revealing insights into acid- and base-catalyzed Z,E-isomerization in its structure (Valeev, Sunagatullina, & Miftakhov, 2020).

• Antitumor Applications : A study by Valeev, Sunagatullina, and Miftakhov (2019) described a synthetic approach transforming R-(-)-carvone into a key building block for ixabepilone, a known antitumor macrolactam. This research highlights the potential of such compounds in antitumor drug synthesis (Valeev, Sunagatullina, & Miftakhov, 2019).

• Substitution Reactions and Unusual Cleavage : A 2018 study investigated zinc- and samarium-promoted substitution reactions involving a related compound, leading to new insights into unusual cleavage of specific bonds in its structure (Valiullina et al., 2018).

• Fungicidal Activity : Mao, Song, and Shi (2012) synthesized novel compounds including derivatives of the targeted compound, showing moderate to good fungicidal activities. This indicates potential agricultural applications (Mao, Song, & Shi, 2012).

• Photochemical Reactions in Organic Synthesis : Oikawa et al. (2008) explored the photochemical reactions of silyl-substituted compounds related to this one, contributing to a deeper understanding of their molecular structures and potential applications in organic synthesis (Oikawa et al., 2008).

• Synthetic Studies in Pharmaceutical Research : Favre, Gerber-Lemaire, and Vogel (2010) conducted synthetic studies towards the CD spiroketal of Spongistatins, starting from related compounds. This research may have implications in pharmaceutical development (Favre, Gerber-Lemaire, & Vogel, 2010).

• Catalytic Reactions in Organic Synthesis : Johns, Grant, and Marshall (2003) discussed the utilization of Indium (I) Iodide for forming enantioenriched reagents, involving similar compounds. This work is significant for understanding catalytic processes in organic synthesis (Johns, Grant, & Marshall, 2003).